Cas no 171714-84-4 (Darusentan)

• Product Name: Darusentan
• CAS No: 171714-84-4
• MF: C₂₂H₂₂N₂O₆
• MW: 410.419886112213
• MDL: MFCD00949063
• CID: 65898
• PubChem ID: 177236
• Update Time: 2025-10-28

Darusentan Chemical and Physical Properties

Names and Identifiers

• Darusentan
• (2S)-2-(4,6-dimethoxypyrimidin-2-yl)oxy-3-methoxy-3,3-diphenylpropanoic acid
• (+)-(S)-2-(4,6-dimethoxy-pyrimidin-2-yloxy)-3-methoxy-3,3-diphenyl-propionic acid
• (+)-(S)-2-(4,6-dimethoxypyrimidine-2-yloxy)-3-methoxy-3,3-diphenylpropionic acid
• henyl-,(S)
• HMR-4005
• (2S)-2-(4,6-DIMETHOXYPYRIMIDIN-2-YL)OXY-3-METHOXY-3,3-DI(PHENYL)PROPANOIC ACID
• darusentan, CID177236
• FEJVSJIALLTFRP-LJQANCHMSA-N
• (S)-2-((4,6-dimethoxypyrimidin-2-yl)oxy)-3-methoxy-3,3-diphenylpropanoic acid
• HY-15404
• BENZENEPROPANOIC ACID, .ALPHA.-((4,6-DIMETHOXY-2-PYRIMIDINYL)OXY)-.BETA.-METHOXY-.BETA.-PHENYL-, (S)-
• Benzenepropanoic acid, alpha-((4,6-dimethoxy-2-pyrimidinyl)oxy)-beta-methoxy-beta-phenyl-, (S)-
• WGA71484
• CAS-171714-84-4
• (+)-(S)-2-((4,6-Dimethoxy-2-pyrimidinyl)oxy)-3-methoxy-3,3-diphenylpropionic acid
• CHEMBL23261
• (S)-2-(4,6-Dimethoxy-pyrimidin-2-yloxy)-3-methoxy-3,3-diphenyl-propionic acid
• BDBM50108202
• AKOS015994552
• SCHEMBL795084
• DARUSENTAN [WHO-DD]
• Darusentan [INN]
• 33JD57L6RW
• Benzenepropanoic acid, alpha-((4,6-dimethoxy-2-pyrimidinyl)oxy)-beta-methoxy-beta-phenyl-, (alphaS)-
• 2-(4,6-dimethoxypyrimidin-2-yloxy)-3-methoxy-3,3-diphenylpropionic acid
• N16986
• Lu 135252
• CS-0006252
• DB04883
• GTPL3508
• A855219
• (S)-2-((4,6-Dimethoxy-2-pyrimidinyl)oxy)-3-methoxy-3,3-diphenylpropionic acid
• DTXCID2031453
• S-Darusentan
• EE-0200
• UNII-33JD57L6RW
• DARUSENTAN [MI]
• LU135252
• LU 127043
• Tox21_113760
• Q5225810
• 171714-84-4
• LU-135252
• BCP13024
• NCGC00253632-01
• NS00069340
• DTXSID1057664
• S-Darusentan?
• (2S)-2-((4,6-dimethoxypyrimidin-2-yl)oxy)-3-methoxy-3,3-diphenylpropanoic acid
• BRD-K54863166-001-01-9
• darusentanum
• DA-52317
• GLXC-15448
• (2S)-2-[(4,6-dimethoxypyrimidin-2-yl)oxy]-3-methoxy-3,3-diphenylpropanoic acid

• MDL： MFCD00949063
• Inchi： 1S/C22H22N2O6/c1-27-17-14-18(28-2)24-21(23-17)30-19(20(25)26)22(29-3,15-10-6-4-7-11-15)16-12-8-5-9-13-16/h4-14,19H,1-3H3,(H,25,26)/t19-/m1/s1
• InChI Key： FEJVSJIALLTFRP-LJQANCHMSA-N
• SMILES： O(C)C(C1C=CC=CC=1)(C1C=CC=CC=1)[C@@H](C(=O)O)OC1N=C(C=C(N=1)OC)OC

Computed Properties

• Exact Mass: 410.14800
• Monoisotopic Mass: 410.147786
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100
• XLogP3: 3.6

Experimental Properties

• Density: 1.268
• Boiling Point: 587.3°C at 760 mmHg
• Flash Point: 309°C
• Refractive Index: 1.583
• PSA: 100.00000
• LogP: 2.91600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Darusentan

Comprehensive Overview of Darusentan (CAS No. 171714-84-4): Mechanism, Applications, and Research Insights

Darusentan (CAS No. 171714-84-4) is a selective endothelin receptor antagonist that has garnered significant attention in cardiovascular research. As a high-affinity antagonist of the ETA receptor, it modulates vasoconstriction and vascular remodeling, making it a promising candidate for conditions like resistant hypertension and pulmonary arterial hypertension (PAH). Its molecular formula, C₂₃H₂₂N₄O₄S, reflects its complex structure designed for targeted therapeutic effects.

Recent studies highlight Darusentan's potential in addressing unmet medical needs in cardiovascular diseases. With growing interest in precision medicine, researchers are exploring its role in patient subgroups with specific genetic markers. Searches for "Darusentan clinical trials 2023" and "ETA antagonist side effects" have surged, reflecting public curiosity about its safety and efficacy. The compound’s ability to reduce endothelial dysfunction aligns with current trends in vascular health optimization.

The pharmacological profile of Darusentan (CAS No. 171714-84-4) reveals its competitive binding to ETA receptors, inhibiting endothelin-1-induced vasoconstriction. This mechanism is critical for managing hypertensive emergencies, a topic frequently searched alongside "new antihypertensive drugs." Unlike non-selective antagonists, Darusentan minimizes off-target effects, reducing risks like fluid retention—a common concern in forums discussing "hypertension treatment options."

Innovative formulations of Darusentan are being tested to enhance bioavailability. Queries such as "Darusentan solubility" and "oral vs. intravenous administration" underscore the demand for improved delivery systems. Its pharmacokinetic properties, including a half-life of ~14 hours, support once-daily dosing—a key advantage highlighted in "patient adherence to hypertension therapy" discussions.

Beyond hypertension, Darusentan is investigated for renal fibrosis and heart failure with preserved ejection fraction (HFpEF). These applications resonate with searches like "ETA blockers for kidney disease." Its anti-fibrotic effects are attributed to the suppression of collagen deposition, a hotspot in "organ fibrosis research."

In summary, Darusentan (CAS No. 171714-84-4) represents a frontier in targeted cardiovascular therapy. Its evolving role in personalized treatment regimens and disease-modifying strategies positions it as a compound of enduring scientific and clinical interest.